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Compound of Interest

Compound Name: DBCO-NHCO-PEG4-NHS ester

Cat. No.: B606957

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, solubility, and
handling of DBCO-NHCO-PEG4-NHS ester, a heterobifunctional crosslinker essential for
advanced bioconjugation. Detailed experimental protocols and workflow visualizations are
included to facilitate its effective application in research and development.

Core Properties and Specifications

DBCO-NHCO-PEG4-NHS ester is a versatile reagent designed for two-step bioconjugation. It
incorporates three key chemical moieties: a Dibenzocyclooctyne (DBCO) group for copper-free
click chemistry, a hydrophilic tetra-polyethylene glycol (PEG4) spacer, and an N-
hydroxysuccinimide (NHS) ester for covalent linkage to primary amines.

The DBCO group enables highly specific and bioorthogonal ligation to azide-tagged molecules
via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)[1]. The NHS ester reacts efficiently
with primary amines, such as the side chains of lysine residues on proteins, in a pH-dependent
manner to form stable amide bonds[2][3][4]. The PEG4 spacer enhances water solubility,
reduces steric hindrance, and improves the pharmacokinetic profile of the resulting
conjugate[2][4][5].

Quantitative data for DBCO-NHCO-PEG4-NHS ester are summarized in the table below.
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Property Value References
Chemical Formula C34H39N3010 [21[61[7]
Molecular Weight 649.7 g/mol [2][3][6]181[°]1[10]
Exact Mass 649.2635 Da [2]
CAS Number 2100306-58-7 [2][3][6][8]
Appearance \.(ellow to slightly orange oil or 7]

light yellow gel
Purity Typically >95% (HPLC) [71[81111]

Solubility and Handling

Proper handling and storage are critical for maintaining the reactivity of the moisture-sensitive

NHS ester. The reagent should be stored at -20°C, desiccated, and protected from light[2][7].

Before use, the vial should be allowed to equilibrate to room temperature before opening to

prevent moisture condensation[12].

Solvent Solubility References
79 mg/mL (121.6 mM); Readily

DMSO [BI7L1][13]
soluble

DMF Readily soluble [5171[11]

DCM, Chloroform, THF Soluble [71[11]

Aqueous Buffers Soluble up to 1.5 mM [12]

Stock solutions should be prepared fresh in anhydrous solvents like DMSO or DMF

immediately before use, as the NHS ester moiety readily hydrolyzes in aqueous conditions[12].

Reaction Mechanisms and Workflows

The use of DBCO-NHCO-PEG4-NHS ester involves a two-stage conjugation process. First,

the NHS ester is reacted with an amine-containing molecule. Second, the newly introduced
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DBCO group is reacted with an azide-containing molecule.
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Respective Reactivities

/Functional Components of the Linker

Primary Amine

NHS Ester (-NH2)

Copper-Free Click
Chemistry (SPAAC)

PEG4 Spacer
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General Bioconjugation Workflow

Start: Prepare Reagents

Prepare Protein Solution
in Amine-Free Buffer
(e.g., PBS, pH 7.2-8.5)

Prepare Linker Stock
(10 mM in anhydrous DMSO)

.

Step 1: NHS Ester Reaction
Incubate Protein + Linker
(30-60 min, RT)

Quench Reaction
(e.g., Tris buffer)

Prepare Azide-Molecule

Step 2: Click Chemistry
Incubate DBCO-Protein + Azide-Molecule
(4-12 h, RT)

End: Final Conjugate
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Application in Targeted Drug Delivery
N\

Molecule Construction

Antibody (-NH2) DBCO-PEG4-NHS

Step 1: NHS

Labeling

Antibody-DBCO Drug Payload (-N3)

Step 2: Click

Chemistry

Cellular Targeting

Antibody-Drug Cancer Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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